1-Ethynyl-4-methoxy-2-(trifluoromethyl)benzene

• IUPAC Name: 1-ethynyl-4-methoxy-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C10H7F3O/c1-3-7-4-5-8(14-2)6-9(7)10(11,12)13/h1,4-6H,2H3
• InChI Key: NYFPQFXBAOKMQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C#C)C(F)(F)F
• Molecular Formula: C10H7F3O
• Molecular Weight: 200.16 g/mol

Description

1-Ethynyl-4-methoxy-2-(trifluoromethyl)benzene, also known as TFE, is a synthetic compound widely used in scientific research and industry. It has a molecular weight of 200.16.

Molecular Structure Analysis

The InChI code for 1-Ethynyl-4-methoxy-2-(trifluoromethyl)benzene is 1S/C10H7F3O/c1-3-7-4-5-9 (14-2)8 (6-7)10 (11,12)13/h1,4-6H,2H3. The SMILES representation is FC (F) (F)C1=CC=C (C=C1)C#C.

Physical And Chemical Properties Analysis

1-Ethynyl-4-methoxy-2-(trifluoromethyl)benzene is a liquid at room temperature. It has a density of 1.036 g/mL at 25 °C. The boiling point is 60°C.

Scientific Research Applications

Catalysis and Cross-Coupling Reactions

1-Ethynyl-4-methoxy-2-(trifluoromethyl)benzene and its derivatives have been explored for their roles in catalysis, particularly in cross-coupling reactions. Deschamps et al. (2007) discussed the preparation of phosphaalkenes palladium(II) complexes and their performance in Suzuki and Sonogashira cross‐coupling reactions. These complexes, including derivatives of 1-Ethynyl-4-methoxy-2-(trifluoromethyl)benzene, showcased significant catalytic activity, with turnover numbers (TON) ranging between 55.105 and 950 in various aryl bromides and phenylacetylene combinations Deschamps, B., Goff, X., Ricard, L., & Floch, P. (2007). Heteroatom Chemistry, 18, 363-371.

Host-Guest Chemistry

In host-guest chemistry, Pigge et al. (1999) prepared a methoxy-functionalized C3-symmetrical 1,3,5-triaroylbenzene derivative by cyclotrimerization of a substituted aryl ethynyl ketone. This derivative formed a stable inclusion complex with benzene, showcasing the potential of 1-Ethynyl-4-methoxy-2-(trifluoromethyl)benzene derivatives in the construction of novel molecular architectures stabilized by aromatic CH···O hydrogen bonds Pigge, F., Ghasedi, F., & Rath, N. (1999). Tetrahedron Letters, 40, 8045-8048.

Material Science and Polymer Chemistry

In the field of material science and polymer chemistry, Yang et al. (2001) utilized a derivative, 1-methyoxy-4-(2-ethylhexyoxy)benzene, as an ion carrier and redox shuttle in polymer light-emitting electrochemical cells (LECs). The study highlights the use of such derivatives for improving the performance of LECs, demonstrating the versatility of 1-Ethynyl-4-methoxy-2-(trifluoromethyl)benzene in the development of advanced materials Yang, C., He, G., Sun, Q., & Li, Y. (2001). Synthetic Metals, 124, 449-453.

Safety and Hazards

This compound is classified as a GHS07 substance, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.